N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide

• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol
• IUPAC Name: N-[4-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylamino]phenyl]acetamide
• InChI: InChI=1S/C24H26N2O3/c1-17-6-4-5-7-20(17)16-29-23-13-8-19(14-24(23)28-3)15-25-21-9-11-22(12-10-21)26-18(2)27/h4-14,25H,15-16H2,1-3H3,(H,26,27)
• InChI Key: JLJWOSSYTSZTIY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)CNC3=CC=C(C=C3)NC(=O)C)OC

Description

N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide, also known as MMB-2201, is a synthetic cannabinoid that has gained attention for its potential use in scientific research. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AB-PINACA, that have been used in research to study the endocannabinoid system and its role in various physiological processes.

Mechanism of Action

The mechanism of action for N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide is similar to other synthetic cannabinoids, which act as agonists for the CB1 and CB2 receptors. Activation of these receptors leads to a cascade of signaling events that ultimately result in the physiological effects observed in research studies.
Biochemical and Physiological Effects:
Research studies have shown that N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide can have a range of biochemical and physiological effects, including analgesic (pain-relieving) effects, anti-inflammatory effects, and effects on appetite and metabolism. These effects are mediated through the activation of the CB1 and CB2 receptors in the endocannabinoid system.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide in research studies is its high affinity for the CB1 and CB2 receptors, which allows for precise activation of these receptors in laboratory settings. However, one limitation of using this compound is its lack of availability and high cost, which can limit the number of studies that can be conducted.

Future Directions

There are several future directions for research involving N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide. One area of interest is the use of this compound in the development of new pain medications, as it has been shown to have analgesic effects in animal models. Another area of interest is the study of the effects of N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide on appetite and metabolism, which could have implications for the treatment of obesity and related metabolic disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in scientific research.

Synthesis Methods

N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The exact synthesis method is not widely known, as this compound is not commercially available and is primarily used in research settings.

Scientific Research Applications

N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. This compound has been shown to have high affinity for the CB1 and CB2 receptors, which are part of the endocannabinoid system. Researchers have used N-[4-({3-methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)phenyl]acetamide to study the effects of cannabinoid receptor activation on pain, inflammation, and other physiological processes.